Cas no 34995-28-3 (2-methyl-2-(pyridin-4-yl)propan-1-ol)

• Product Name: 2-methyl-2-(pyridin-4-yl)propan-1-ol
• CAS No: 34995-28-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD18802589
• CID: 1065553
• PubChem ID: 13478139
• Update Time: 2025-05-26

2-methyl-2-(pyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• b,b-dimethyl-4-Pyridineethanol
• 2-methyl-2-(pyridin-4-yl)propan-1-ol
• 2-methyl-2-pyridin-4-ylpropan-1-ol
• SCHEMBL10487429
• 34995-28-3
• NNHHDNWAQPDOHZ-UHFFFAOYSA-N
• 2-methyl-2-pyrid-4-ylpropan-1-ol
• DTXSID70541793
• 4-(1,1-Dimethyl-2-hydroxyethyl)pyridine
• 2-methyl-2-(4-pyridyl)-1-propanol

• MDL： MFCD18802589
• Inchi： 1S/C9H13NO/c1-9(2,7-11)8-3-5-10-6-4-8/h3-6,11H,7H2,1-2H3
• InChI Key： NNHHDNWAQPDOHZ-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-methyl-2-(pyridin-4-yl)propan-1-ol

Comprehensive Overview of 2-methyl-2-(pyridin-4-yl)propan-1-ol (CAS No. 34995-28-3): Properties, Applications, and Industry Insights

2-methyl-2-(pyridin-4-yl)propan-1-ol (CAS No. 34995-28-3) is a specialized organic compound featuring a unique molecular structure combining a pyridine ring with a branched alcohol moiety. This heterocyclic alcohol has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The presence of both pyridine and hydroxyl groups enables diverse chemical modifications, making it valuable for structure-activity relationship (SAR) studies.

Recent trends in drug discovery highlight the growing demand for pyridine-containing compounds like 2-methyl-2-(pyridin-4-yl)propan-1-ol, particularly in developing kinase inhibitors and central nervous system (CNS) therapeutics. Computational chemistry studies suggest its potential as a bioisostere for aromatic systems, addressing common queries about "how to improve drug solubility" – a key challenge in modern pharmaceutical formulation.

The compound's physicochemical properties have been extensively characterized. With a molecular weight of 151.21 g/mol and balanced lipophilicity (predicted LogP ~1.2), it occupies a strategic space in medicinal chemistry design. Researchers frequently search for "pyridine derivatives with alcohol functionality" to develop novel catalysts or ligands, where this compound shows particular promise. Its hydrogen bonding capacity makes it relevant to current investigations into molecular recognition systems.

In material science applications, 34995-28-3 has been explored as a precursor for functionalized polymers. The 2-methyl-2-(pyridin-4-yl)propan-1-ol structure can impart coordination sites for metal ions, addressing popular queries about "smart materials for sensing applications". Patent literature reveals its utility in creating photo-responsive systems, aligning with industry focus on stimuli-responsive materials.

Synthetic approaches to 2-methyl-2-(pyridin-4-yl)propan-1-ol typically involve Grignard reactions or reductive amination pathways, topics frequently searched by organic chemists. Recent advances in flow chemistry have improved yields (>85% in optimized conditions) while addressing "green chemistry principles" – a trending topic in process optimization. The compound's stability profile allows for long-term storage under inert conditions, an important consideration for industrial applications.

Analytical characterization of CAS 34995-28-3 typically employs HPLC-MS and NMR spectroscopy, with particular attention to the diastereotopic protons adjacent to the chiral center. This aligns with laboratory professionals' frequent searches for "NMR interpretation of complex pyridine derivatives". The compound's spectral fingerprints have been thoroughly documented to support quality control protocols.

Emerging applications in catalysis leverage the 2-methyl-2-(pyridin-4-yl)propan-1-ol structure as a chiral auxiliary or ligand precursor. Its performance in asymmetric synthesis has been benchmarked against similar compounds, responding to industry demands for "cost-effective chiral building blocks". The tertiary alcohol moiety offers unique steric control advantages in transition metal complexes.

From a regulatory perspective, 34995-28-3 is not currently classified under restricted categories, though proper laboratory safety protocols should always be followed. This addresses common queries about "handling pyridine derivatives safely" while emphasizing compliance with REACH regulations and other chemical safety standards.

The commercial availability of 2-methyl-2-(pyridin-4-yl)propan-1-ol has expanded significantly, with multiple suppliers offering research quantities through custom synthesis services. Market analysis indicates growing demand from contract research organizations (CROs) working on fragment-based drug discovery – a hot topic in pharmaceutical outsourcing.

Future research directions for CAS 34995-28-3 may explore its potential in bioconjugation chemistry or as a probe molecule for studying protein-ligand interactions. These applications align with trending searches about "chemical tools for biological studies" and "small molecule modulators". The compound's balanced molecular properties position it well for such innovative applications.